1,3-dihydro-1-phenyl-2H-Pyrrolo[2,3-b]pyridin-2-one

• CAS No.: 127555-71-9
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-phenyl-3H-pyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C13H10N2O/c16-12-9-10-5-4-8-14-13(10)15(12)11-6-2-1-3-7-11/h1-8H,9H2
• InChI Key: ZMHCFHQIMLSPIA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N=CC=C2)N(C1=O)C3=CC=CC=C3

Description

1,3-dihydro-1-phenyl-2H-Pyrrolo[2,3-b]pyridin-2-one is a useful research compound. Its molecular formula is C13H10N2O and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The compound was prepared as described by Ting, Kaminski, et al., in "Substituted 1,3-Dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones as Potential Antiinflammatory Agents", J. Med. Chem., 1990, 33, 2697-2706 in 55% yield; mp 116.0°-117.0° C.; IR(KBr): 1727 cm-1 (CO); 1H NMR(CDCl3TMS): d 3.73 (s, 2H, CH2 --CO), [7.00 (dd, 1H), 7.39 (dd, 1H), 8.18 (d, 1H), 2,3-subs. Pyr], 7.51 (m, 5H, Phe); mass spec m/e 211 (M+1); Anal calcd for C13H10N2O, MW 210.24: C, 74.27; H, 4.79; N, 13.33. Found: C, 74.11; 4.73; N, 12.92.

Synthesis routes and methods III

Procedure details

3,3-dibromo-1-phenyl-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one (600 mg, 1.63 mmol) and 10% by weight palladium on activated charcoal (300 mg) are suspended in absolute ethanol (60 mL). This mixture is allowed to stir under a hydrogen atmosphere at atmospheric pressure for 17 hours. The reaction mixture is filtered through a pad of hyflo, washing the cake well with ethanol. Concentration of the filtrate gives crude 1-phenyl-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one as an orange brown solid. This material was used without any further purification. MS: m/e 211 (M+H), 443 (2M+Na).